Cas no 2639442-79-6 (methyl 4-(2-aminopropyl)carbamoylbutanoate)

• Product Name: methyl 4-(2-aminopropyl)carbamoylbutanoate
• CAS No: 2639442-79-6
• MF: C₉H₁₈N₂O₃
• MW: 202.250822544098
• CID: 5642313
• PubChem ID: 165901428
• Update Time: 2025-07-04

methyl 4-(2-aminopropyl)carbamoylbutanoate Chemical and Physical Properties

Names and Identifiers

• EN300-28229247
• 2639442-79-6
• methyl 4-[(2-aminopropyl)carbamoyl]butanoate
• methyl 4-(2-aminopropyl)carbamoylbutanoate

• Inchi： 1S/C9H18N2O3/c1-7(10)6-11-8(12)4-3-5-9(13)14-2/h7H,3-6,10H2,1-2H3,(H,11,12)
• InChI Key： VDQDYLDHILMGCY-UHFFFAOYSA-N
• SMILES： O=C(CCCC(=O)OC)NCC(C)N

Computed Properties

• Exact Mass: 202.13174244g/mol
• Monoisotopic Mass: 202.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 81.4Ų

Additional information on methyl 4-(2-aminopropyl)carbamoylbutanoate

Methyl 4-(2-aminopropyl)carbamoylbutanoate (CAS No. 2639442-79-6): A Comprehensive Overview

Methyl 4-(2-aminopropyl)carbamoylbutanoate, with the chemical identifier CAS No. 2639442-79-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a unique structural motif, has garnered attention due to its potential applications in drug development and synthetic biology. The molecular structure of methyl 4-(2-aminopropyl)carbamoylbutanoate comprises a butanoate ester moiety linked to a carbamoyl group, which is further substituted with a 2-aminopropyl chain. This configuration suggests a versatile reactivity that could be exploited in various chemical transformations.

The significance of this compound lies in its ability to serve as a building block for more complex molecules. In recent years, there has been growing interest in the development of novel peptidomimetics and bioactive molecules that mimic the structure and function of natural peptides but with enhanced stability and bioavailability. The carbamoyl and amine functional groups in methyl 4-(2-aminopropyl)carbamoylbutanoate provide numerous opportunities for chemical modification, allowing for the synthesis of diverse derivatives with tailored properties.

One of the most compelling aspects of this compound is its potential role in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in various biological processes, including signal transduction, DNA replication, and protein degradation. Inhibiting these enzymes has therapeutic implications in conditions such as cancer, inflammation, and infectious diseases. The structural features of methyl 4-(2-aminopropyl)carbamoylbutanoate, particularly the presence of a flexible amine side chain and a carbamoyl group, make it an attractive candidate for designing inhibitors that can interact with specific protease active sites.

Recent studies have highlighted the importance of peptidomimetics in drug discovery. These synthetic molecules are designed to mimic the biological activity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The use of methyl 4-(2-aminopropyl)carbamoylbutanoate as a precursor allows for the creation of peptidomimetics that can exhibit improved pharmacokinetic properties. For instance, modifications to the amine side chain can enhance binding affinity or alter metabolic stability, leading to more effective therapeutic agents.

In addition to its applications in drug development, methyl 4-(2-aminopropyl)carbamoylbutanoate has potential uses in synthetic biology and material science. The ability to incorporate this compound into larger molecular frameworks opens up possibilities for creating novel materials with specific functionalities. For example, it could be used to develop polymers or coatings that exhibit enhanced biocompatibility or mechanical properties.

The synthesis of methyl 4-(2-aminopropyl)carbamoylbutanoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate carboxylic acid derivatives and amino alcohols or amines. Advances in catalytic methods have also enabled more efficient and environmentally friendly synthetic pathways, reducing the need for hazardous reagents or harsh reaction conditions.

The analytical characterization of this compound is critical for ensuring its quality and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its molecular structure and assess impurities. These analytical methods provide valuable insights into the compound's chemical behavior and help ensure its suitability for downstream applications.

The safety profile of methyl 4-(2-aminopropyl)carbamoylbutanoate is another important consideration. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures should still be followed to minimize exposure risks. This includes using personal protective equipment (PPE) such as gloves, goggles, and lab coats when handling the compound in a laboratory setting.

In conclusion, methyl 4-(2-aminopropyl)carbamoylbutanoate (CAS No. 2639442-79-6) is a versatile compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it an excellent candidate for synthesizing peptidomimetics, protease inhibitors, and other bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and material science.